78-41-1

Triparanol

In Stock

• CAS RN:
• 78-41-1

• Formula:
• C27H32ClNO2

• InChI:
• InChI=1S/C27H32ClNO2/c1-4-29(5-2)18-19-31-26-16-12-24(13-17-26)27(30,23-10-6-21(3)7-11-23)20-22-8-14-25(28)15-9-22/h6-17,30H,4-5,18-20H2,1-3H3

• InChIKey:
• SYHDSBBKRLVLFF-UHFFFAOYSA-N

• Triparanol is a 24-dehydro cholesterol reductase (DHCR24) inhibitor (Ki = 0.523 µM), which is an enzyme involved in the biosynthesis of cholesterol. It has antitumor properties, such as decreasing proliferation and inducing apoptosis in many cancer cell lines and slowing tumor growth in a mouse xenograft model. It can also decrease Hedgehog pathway signaling in cancer cells. Formulations containing triparanol were discontinued in the 1960s due to serious adverse side effects, including rapid cataract development.
  Triparanol is a stilbenoid. It has a role as an anticoronaviral agent.
  Antilipemic agent with high ophthalmic toxicity. According to Merck Index, 11th ed, the compound was withdrawn from the market in 1962 because of its association with the formation of irreversible cataracts.
  

Bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl) hydrogen phosphate

In Stock

• CAS RN:
• 678-41-1

• Formula:
• C20H9F34O4P

• InChI:
• InChI=1S/C20H9F34O4P/c21-5(22,7(25,26)9(29,30)11(33,34)13(37,38)15(41,42)17(45,46)19(49,50)51)1-3-57-59(55,56)58-4-2-6(23,24)8(27,28)10(31,32)12(35,36)14(39,40)16(43,44)18(47,48)20(52,53)54/h1-4H2,(H,55,56)

• InChIKey:
• AFWOYEYXUDHGHF-UHFFFAOYSA-N

• Bisperfluorodecyl phosphate is a dialkyl phosphate in which the alkyl group specified is perfluorodecyl. It has a role as an environmental contaminant and a xenobiotic. It is a dialkyl phosphate and an organofluorine compound.

2-(Diethylamino)ethyl 3-methyl-2-phenylpentanoate

• CAS RN:
• 26878-41-1

• Formula:
• C18H29NO2

• InChI:
• InChI=1S/C18H29NO2/c1-5-15(4)17(16-11-9-8-10-12-16)18(20)21-14-13-19(6-2)7-3/h8-12,15,17H,5-7,13-14H2,1-4H3

• InChIKey:
• LKQUJKDIEHGPLY-UHFFFAOYSA-N

• 2-(Diethylamino)ethyl 3-methyl-2-phenylpentanoate is a useful research compound. Its molecular formula is C18H29NO2 and its molecular weight is 291.4 g/mol. The purity is usually 95%.

1H-Isoindole-1,3(2H)-dione, 2-(4-chloro-2-fluoro-5-hydroxyphenyl)-4,5,6,7-tetrahydro-

Usually In Stock

• CAS RN:
• 84478-41-1

• Formula:
• C14H11ClFNO3

• InChI:
• InChI=1S/C14H11ClFNO3/c15-9-5-10(16)11(6-12(9)18)17-13(19)7-3-1-2-4-8(7)14(17)20/h5-6,18H,1-4H2

• InChIKey:
• CGWJDVCUCCBSNL-UHFFFAOYSA-N

• 1H-Isoindole-1,3(2H)-dione, 2-(4-chloro-2-fluoro-5-hydroxyphenyl)-4,5,6,7-tetrahydro- is a useful research compound. Its molecular formula is C14H11ClFNO3 and its molecular weight is 295.69 g/mol. The purity is usually 95%.

N'-(4-methoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carbohydrazide

In Stock

• CAS RN:
• 851978-41-1

• Formula:
• C17H15N3O4S

• InChI:
• InChI=1S/C17H15N3O4S/c1-22-12-3-2-4-14-15(12)18-17(25-14)20-19-16(21)10-5-6-11-13(9-10)24-8-7-23-11/h2-6,9H,7-8H2,1H3,(H,18,20)(H,19,21)

• InChIKey:
• FTGMYJIZILNDLZ-UHFFFAOYSA-N

• N'-(4-methoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carbohydrazide is a useful research compound. Its molecular formula is C17H15N3O4S and its molecular weight is 357.38. The purity is usually 95%.

(Z)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-(4-methylbenzylidene)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869078-41-1

• Formula:
• C23H26N2O4

• InChI:
• InChI=1S/C23H26N2O4/c1-16-2-4-17(5-3-16)14-21-22(28)18-6-7-20(27)19(23(18)29-21)15-25-10-8-24(9-11-25)12-13-26/h2-7,14,26-27H,8-13,15H2,1H3/b21-14-

• InChIKey:
• LLCLXVKBLQIFIN-STZFKDTASA-N

• (Z)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-(4-methylbenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H26N2O4 and its molecular weight is 394.471. The purity is usually 95%.

1-(3-methoxyphenyl)-4-(1-(4-phenoxybutyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

In Stock

• CAS RN:
• 877778-41-1

• Formula:
• C28H29N3O3

• InChI:
• InChI=1S/C28H29N3O3/c1-33-24-13-9-10-22(19-24)31-20-21(18-27(31)32)28-29-25-14-5-6-15-26(25)30(28)16-7-8-17-34-23-11-3-2-4-12-23/h2-6,9-15,19,21H,7-8,16-18,20H2,1H3

• InChIKey:
• QSJOXDSKFOSTLD-UHFFFAOYSA-N

• 1-(3-methoxyphenyl)-4-(1-(4-phenoxybutyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C28H29N3O3 and its molecular weight is 455.558. The purity is usually 95%.

Ethyl 8-(4-isopropylphenyl)-8-oxooctanoate

In Stock

• CAS RN:
• 898778-41-1

• Formula:
• C19H28O3

• InChI:
• InChI=1S/C19H28O3/c1-4-22-19(21)10-8-6-5-7-9-18(20)17-13-11-16(12-14-17)15(2)3/h11-15H,4-10H2,1-3H3

• InChIKey:
• YSVLJGKCWPEOMH-UHFFFAOYSA-N

• Ethyl 8-(4-isopropylphenyl)-8-oxooctanoate is a useful research compound. Its molecular formula is C19H28O3 and its molecular weight is 304.4 g/mol. The purity is usually 95%.

2-amino-3-(4-methoxybenzoyl)-N-phenylindolizine-1-carboxamide

In Stock

• CAS RN:
• 903278-41-1

• Formula:
• C23H19N3O3

• InChI:
• InChI=1S/C23H19N3O3/c1-29-17-12-10-15(11-13-17)22(27)21-20(24)19(18-9-5-6-14-26(18)21)23(28)25-16-7-3-2-4-8-16/h2-14H,24H2,1H3,(H,25,28)

• InChIKey:
• OWAYZGHAFPEKSS-UHFFFAOYSA-N

• 2-amino-3-(4-methoxybenzoyl)-N-phenylindolizine-1-carboxamide is a useful research compound. Its molecular formula is C23H19N3O3 and its molecular weight is 385.423. The purity is usually 95%.

1-Aminomethyl-cyclopentanecarboxylic acid tert-butyl ester

In Stock

• CAS RN:
• 1263378-41-1

• Formula:
• C11H21NO2

• InChI:
• InChI=1S/C11H21NO2/c1-10(2,3)14-9(13)11(8-12)6-4-5-7-11/h4-8,12H2,1-3H3

• InChIKey:
• CMWYGCVPORHJMO-UHFFFAOYSA-N

• 1-Aminomethyl-cyclopentanecarboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.

1-(thiophen-2-yl)-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)cyclopentanecarboxamide

In Stock

• CAS RN:
• 1797078-41-1

• Formula:
• C20H19NO2S3

• InChI:
• InChI=1S/C20H19NO2S3/c22-18(14-7-11-24-13-14)16-6-5-15(26-16)12-21-19(23)20(8-1-2-9-20)17-4-3-10-25-17/h3-7,10-11,13H,1-2,8-9,12H2,(H,21,23)

• InChIKey:
• KIXYUXPLUCZLDC-UHFFFAOYSA-N

• 1-(thiophen-2-yl)-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C20H19NO2S3 and its molecular weight is 401.56. The purity is usually 95%.

3-cyclobutoxy-5H,6H,7H-cyclopenta[c]pyridazine

In Stock

• CAS RN:
• 2175978-41-1

• Formula:
• C11H14N2O

• InChI:
• InChI=1S/C11H14N2O/c1-3-8-7-11(13-12-10(8)6-1)14-9-4-2-5-9/h7,9H,1-6H2

• InChIKey:
• RXPGCSUKZOXYKN-UHFFFAOYSA-N

• 3-cyclobutoxy-5H,6H,7H-cyclopenta[c]pyridazine is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.246. The purity is usually 95%.

N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-2-phenoxypropanamide

Usually In Stock

• CAS RN:
• 2379978-41-1

• Formula:
• C18H17NO3S

• InChI:
• InChI=1S/C18H17NO3S/c1-13(22-16-5-3-2-4-6-16)18(20)19-10-17-9-15(12-23-17)14-7-8-21-11-14/h2-9,11-13H,10H2,1H3,(H,19,20)

• InChIKey:
• LLTBPWKUFYLQCW-UHFFFAOYSA-N

• N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-2-phenoxypropanamide is a useful research compound. Its molecular formula is C18H17NO3S and its molecular weight is 327.4. The purity is usually 95%.